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Compound of Interest

Compound Name: Diethylditelluride

Cat. No.: B15479550 Get Quote

Diethylditelluride is an organotellurium compound with distinct chemical and physical

properties. This guide provides a concise overview of its fundamental molecular characteristics.

Molecular Formula and Weight
The core identity of a chemical compound is established by its molecular formula and weight.

Diethylditelluride consists of carbon, hydrogen, and tellurium atoms.

Property Value Reference

Molecular Formula C4H10Te2 [1]

Molecular Weight 313.32 g/mol [1]

Structural and Chemical Identity
Chemical Name: Diethylditelluride[1]

Synonyms: Ethyl ditelluride[1]

CAS Number: 26105-63-5[1]

The structure of diethylditelluride features a ditelluride bond (Te-Te), which is a key aspect of

its chemistry and reactivity. The dynamic nature of this bond allows for reversible exchange
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reactions, a property that has been explored in the context of dynamic combinatorial chemistry

and the development of self-healing materials.[2]

It is important to distinguish diethylditelluride (C4H10Te2) from the related compound diethyl

telluride (C4H10Te), which has a single tellurium atom and a molecular weight of 185.7 g/mol .

[3][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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